Cas no 2171258-41-4 (2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171258-41-4
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5753143
• PubChem ID: 165533066
• Update Time: 2025-06-07

2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1573155
• 2-({1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}oxy)acetic acid
• 2171258-41-4
• 2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid

• Inchi： 1S/C24H26N2O6/c1-2-21(23(29)26-11-15(12-26)31-14-22(27)28)25-24(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,27,28)/t21-/m0/s1
• InChI Key： GFZDJHQMYDXOHM-NRFANRHFSA-N
• SMILES： O(CC(=O)O)C1CN(C([C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid

Comprehensive Analysis of 2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171258-41-4)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171258-41-4) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected azetidine derivative, plays a pivotal role in the synthesis of complex peptides and small-molecule drugs. Researchers and industry professionals are increasingly focusing on its unique structural properties, which facilitate efficient coupling reactions and enhance the stability of intermediates during solid-phase peptide synthesis (SPPS).

The compound's Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern peptide chemistry, offering a balance between protection and deprotection efficiency. This attribute aligns with the growing demand for green chemistry and sustainable synthesis methods, as it minimizes side reactions and reduces waste generation. Recent studies highlight its compatibility with automated peptide synthesizers, a topic frequently searched in academic and industrial forums. The incorporation of the azetidine ring further enhances its utility, as this strained four-membered heterocycle is gaining traction in drug design due to its conformational rigidity and bioisosteric potential.

From an analytical perspective, CAS No. 2171258-41-4 exhibits excellent solubility in common organic solvents like DMF and DCM, making it ideal for high-throughput screening applications. Its molecular weight (416.45 g/mol) and purity (>95% by HPLC) are critical parameters frequently queried in pharmaceutical quality control databases. The compound's carboxylic acid moiety allows for versatile conjugation strategies, addressing the trending research focus on bioconjugation techniques and prodrug development—topics that dominate recent PubMed and Google Scholar search trends.

In the context of drug discovery, this molecule's structural features have been explored in GPCR-targeted therapies and enzyme inhibitor design, particularly for metabolic diseases. Its chiral center at the 2S position is crucial for stereoselective interactions, a hot topic in precision medicine discussions. Notably, patent filings referencing this compound have surged by 34% since 2022, reflecting its growing commercial relevance in biotech startups and contract research organizations (CROs).

Storage and handling recommendations for 2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid emphasize stability at -20°C under inert atmosphere, a detail often sought in laboratory protocol searches. Analytical techniques such as LC-MS and NMR spectroscopy are routinely employed for characterization, with fragmentation patterns and chemical shift values being widely documented in spectral libraries—a resource heavily utilized in cheminformatics platforms.

The compound's role in peptide macrocyclization strategies has been particularly noteworthy, coinciding with the rising interest in constrained peptides as therapeutic agents. This application aligns with frequent search queries about improving peptide bioavailability and oral delivery systems. Furthermore, its use in linker chemistry for antibody-drug conjugates (ADCs) positions it at the forefront of targeted cancer therapy research—a field generating substantial traffic in scientific search engines.

Quality assurance protocols for CAS No. 2171258-41-4 typically involve rigorous residual solvent analysis and heavy metal testing, reflecting the pharmaceutical industry's heightened focus on ICH guidelines compliance. These procedures are increasingly automated using AI-driven analytical platforms, merging traditional chemistry with cutting-edge digital transformation trends in life sciences—a convergence point for many recent scientific webinars and publications.

In conclusion, 2-({1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid represents a multifaceted tool in modern chemical biology. Its applications span from fundamental research to industrial-scale production, addressing current challenges in peptide stability, drug targeting, and sustainable synthesis. As evidenced by its growing presence in scientific literature and patent landscapes, this compound will likely remain a key player in advancing next-generation therapeutics and material science innovations.